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Compound of Interest

Compound Name: AL-3138

Cat. No.: B15570684 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
AL-3138, also known as 11-Deoxy-16-fluoro PGF2α, is a synthetic analogue of prostaglandin

F2α (PGF2α). Prostaglandins are a group of physiologically active lipid compounds that exhibit

diverse hormone-like effects. As an analogue of PGF2α, AL-3138 is anticipated to be a potent

agonist at the prostaglandin F receptor, making it a valuable tool for researchers in various

fields, including smooth muscle physiology, reproductive biology, and glaucoma research.

Proper reconstitution and storage of AL-3138 powder are critical to ensure its stability and

biological activity in experimental settings.

These application notes provide detailed protocols for the reconstitution and storage of AL-
3138 powder, based on the known properties of the parent compound, PGF2α, and other

prostaglandin analogues.

Data Presentation
Due to the limited availability of specific data for AL-3138, the following tables summarize the

solubility and storage information for the closely related compound, Prostaglandin F2α

(PGF2α), which can be used as a guideline.

Table 1: Solubility of Prostaglandin F2α
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Solvent Approximate Solubility Reference

DMSO ~100 mg/mL [1][2]

Ethanol ~100 mg/mL [1][2]

PBS (pH 7.2) ~10 mg/mL [2]

Water 1 mg/mL

Table 2: Storage and Stability of Prostaglandin F2α

Form
Storage
Temperature

Stability Notes Reference

Crystalline Solid -20°C ≥ 4 years As supplied.

Solution in

Organic Solvent

(e.g., Ethanol,

DMSO)

-20°C
At least two

years (for PGE1)

Aliquot to avoid

repeated freeze-

thaw cycles.

Aqueous

Solution
2-8°C

Stable for 30

days.

Avoid repeated

freeze-thaw

cycles. Not

recommended

for long-term

storage.

Aqueous

Solution
Frozen (-20°C)

Several months

in single-use

aliquots.

Avoid repeated

freeze-thaw

cycles.

Experimental Protocols
Protocol 1: Reconstitution of AL-3138 Powder
This protocol describes the preparation of a stock solution of AL-3138. It is recommended to

prepare a concentrated stock solution in an organic solvent, which can then be further diluted

in aqueous buffers or cell culture media for experiments.
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Materials:

AL-3138 powder

Anhydrous ethanol or Dimethyl sulfoxide (DMSO)

Sterile, airtight vials

Calibrated micropipettes and sterile tips

Procedure:

Equilibrate: Allow the vial of AL-3138 powder to warm to room temperature before opening

to prevent moisture condensation.

Solvent Addition: Based on the desired stock concentration and the solubility data for PGF2α

(Table 1), carefully add the appropriate volume of anhydrous ethanol or DMSO to the vial.

For example, to prepare a 10 mg/mL stock solution, add 100 µL of solvent to 1 mg of AL-
3138 powder.

Dissolution: Cap the vial tightly and vortex gently until the powder is completely dissolved.

Visually inspect the solution to ensure there are no undissolved particulates.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, airtight

vials. This will minimize contamination and degradation from repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C.

Protocol 2: Storage of AL-3138
Proper storage is crucial for maintaining the integrity of AL-3138.

Storage of Powder:

The lyophilized powder of AL-3138 should be stored at -20°C upon receipt.

When stored correctly, the powder should be stable for at least two years.

Storage of Reconstituted Solutions:
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Organic Stock Solutions: Stock solutions of AL-3138 in anhydrous ethanol or DMSO should

be stored at -20°C. It is advisable to use these solutions within one year.

Aqueous Solutions: The preparation of aqueous stock solutions is not recommended for

long-term storage due to the potential for hydrolysis and degradation. If an aqueous solution

must be prepared, it should be made fresh for each experiment. For short-term storage,

aqueous solutions of PGF2α have been shown to be stable for up to 30 days at 2-8°C.

However, it is best practice to use freshly prepared aqueous dilutions.

Mandatory Visualization
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Caption: Workflow for Reconstituting AL-3138 Powder.
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Caption: Postulated Signaling Pathway of AL-3138.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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